N-(2-aminophenyl)-2-(N-benzyl-N-methylamino)acetamide

• IUPAC Name: N-(2-aminophenyl)-2-[benzyl(methyl)amino]acetamide
• InChI: InChI=1S/C16H19N3O/c1-19(11-13-7-3-2-4-8-13)12-16(20)18-15-10-6-5-9-14(15)17/h2-10H,11-12,17H2,1H3,(H,18,20)
• InChI Key: BRUPVPNJVHTRRZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC(=O)NC2=CC=CC=C2N
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

N-(2-aminophenyl)-2-(N-benzyl-N-methylamino)acetamide is a useful research compound. Its molecular formula is C16H19N3O and its molecular weight is 269.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of N-(2-nitrophenyl)-2-(N-benzyl-N-methylamino)acetamide (30 g) and platinum oxide (0.3 g) in methanol (500 ml) was shaken in an atmosphere of hydrogen at laboratory temperature and atmospheric pressure until the uptake of hydrogen was complete. 6.6 Litres of hydrogen were absorbed. The mixture was filtered, and evaporated to dryness to give an oil which was extracted with boiling cyclohexane (1litre). On cooling, N-(2-aminophenyl)-2-(N-benzyl-N-methylamino)acetamide (12.5 g) was obtained as off-white crystals, m.p. 75°-77° C.